Cas no 2680819-58-1 (tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2680819-58-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• MDL: MFCD32838289
• CID: 5624950
• PubChem ID: 165930700
• Update Time: 2025-06-12

tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate
• 2680819-58-1
• EN300-28308774
• tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD32838289
• Inchi： 1S/C26H32N2O5/c1-26(2,3)33-25(31)28-13-12-17(15-29)23(14-28)27-24(30)32-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23,29H,12-16H2,1-3H3,(H,27,30)
• InChI Key： ZPYDVIZISJSYMX-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(=O)OC(C)(C)C)CC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.1Ų

Additional information on tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2680819-58-1): A Comprehensive Overview

tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2680819-58-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected piperidine derivative, is characterized by its intricate structure, which includes a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hydroxymethyl substituent. The unique combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is particularly noteworthy for its stability and ease of removal under mild conditions, making it a preferred choice in peptide synthesis and other organic transformations. The piperidine ring, on the other hand, is a common structural motif in many biologically active compounds, including neurotransmitters and pharmaceuticals. The presence of the hydroxymethyl group adds further versatility to the molecule, enabling it to participate in a wide range of chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate. One such method involves the sequential protection and functionalization of a piperidine scaffold, followed by selective deprotection to yield the desired product. These synthetic strategies not only enhance the yield and purity of the compound but also reduce the overall cost and environmental impact of its production.

In the context of pharmaceutical research, tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate has shown promise as a key intermediate in the development of novel therapeutics. Its ability to modulate specific biological pathways and interact with target proteins makes it an attractive candidate for drug discovery programs. For instance, studies have demonstrated that derivatives of this compound exhibit potent activity against various disease targets, including enzymes involved in metabolic disorders and receptors implicated in neurological conditions.

One notable application of tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate is in the field of neurodegenerative diseases. Researchers have explored its potential as a lead compound for developing drugs that can cross the blood-brain barrier and target specific neuroprotective mechanisms. Preliminary results from in vitro and in vivo studies have shown promising outcomes, with some derivatives demonstrating significant neuroprotective effects and improved cognitive function in animal models.

Another area where this compound has shown potential is in the treatment of metabolic disorders. The ability to modulate key metabolic pathways through targeted interactions with specific enzymes has led to the development of several promising drug candidates. For example, derivatives of tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate have been shown to inhibit enzymes involved in glucose metabolism, potentially offering new therapeutic options for conditions such as diabetes and obesity.

The structural diversity and functional versatility of tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate also make it an ideal candidate for high-throughput screening (HTS) campaigns. HTS involves testing large libraries of compounds against specific biological targets to identify potential leads for drug development. The ease with which this compound can be synthesized and modified allows researchers to rapidly generate diverse libraries for screening purposes, accelerating the drug discovery process.

Moreover, the use of computational tools such as molecular docking and molecular dynamics simulations has further enhanced our understanding of how tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate interacts with its biological targets. These computational methods provide valuable insights into the binding modes and affinity profiles of different derivatives, guiding the rational design of more potent and selective compounds.

In conclusion, tert-butyl 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2680819-58-1) represents a versatile and promising intermediate in modern medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive starting point for developing novel therapeutics across various disease areas. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation in drug discovery and development.